Cas no 78448-06-3 (7H-Dibenzo[c,g]carbazol-5-ol)

• Product Name: 7H-Dibenzo[c,g]carbazol-5-ol
• CAS No: 78448-06-3
• MF: C₂₀H₁₃NO
• MW: 283.323324918747
• CID: 564003
• PubChem ID: 149615
• Update Time: 2025-04-19

7H-Dibenzo[c,g]carbazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 7H-Dibenzo[c,g]carbazol-5-ol
• 5-Hydroxy-7H-dibenzo(c,g)carbazole
• 7H-Dibenzo(c,g)carbazol-5-ol
• 5-Hydroxy-7H-dibenzo[c,g]carbazole
• AC1L3ZHE
• AC1Q798B
• AG-H-14781
• CTK2H7529
• DTXSID70229084
• 78448-06-3

• Inchi： 1S/C20H13NO/c22-18-11-17-20(15-8-4-3-7-14(15)18)19-13-6-2-1-5-12(13)9-10-16(19)21-17/h1-11,21-22H
• InChI Key： JGGDLNJINZFYNN-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C3C=CC=CC=31)C1C3C=CC=CC=3C=CC=1N2

Computed Properties

• Exact Mass: 283.10000
• Monoisotopic Mass: 283.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.398
• Boiling Point: 605.9°C at 760 mmHg
• Flash Point: 320.2°C
• Refractive Index: 1.895
• PSA: 36.02000
• LogP: 5.33310